Cas no 1207053-79-9 (N-{4-(6-methylpyridazin-3-yl)oxyphenyl}thiophene-2-sulfonamide)

• Product Name: N-{4-(6-methylpyridazin-3-yl)oxyphenyl}thiophene-2-sulfonamide
• CAS No: 1207053-79-9
• MF: C₁₅H₁₃N₃O₃S₂
• MW: 347.41202044487
• CID: 6092094
• PubChem ID: 45502894
• Update Time: 2025-05-19

N-{4-(6-methylpyridazin-3-yl)oxyphenyl}thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(6-methylpyridazin-3-yl)oxyphenyl}thiophene-2-sulfonamide
• N-{4-[(6-methylpyridazin-3-yl)oxy]phenyl}thiophene-2-sulfonamide
• F5646-0005
• N-[4-(6-methylpyridazin-3-yl)oxyphenyl]thiophene-2-sulfonamide
• N-(4-((6-methylpyridazin-3-yl)oxy)phenyl)thiophene-2-sulfonamide
• 1207053-79-9
• AKOS024516349

• Inchi： 1S/C15H13N3O3S2/c1-11-4-9-14(17-16-11)21-13-7-5-12(6-8-13)18-23(19,20)15-3-2-10-22-15/h2-10,18H,1H3
• InChI Key： UVFNYJYXZFYATB-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(NC1C=CC(=CC=1)OC1=CC=C(C)N=N1)(=O)=O

Computed Properties

• Exact Mass: 347.03983363g/mol
• Monoisotopic Mass: 347.03983363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on N-{4-(6-methylpyridazin-3-yl)oxyphenyl}thiophene-2-sulfonamide

Professional Introduction to N-{4-(6-methylpyridazin-3-yl)oxyphenyl}thiophene-2-sulfonamide (CAS No: 1207053-79-9)

N-{4-(6-methylpyridazin-3-yl)oxyphenyl}thiophene-2-sulfonamide, with the CAS number 1207053-79-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of both thiophene and pyridazine moieties, which are known for their diverse biological activities and potential applications in drug discovery.

The molecular structure of N-{4-(6-methylpyridazin-3-yl)oxyphenyl}thiophene-2-sulfonamide features a thiophene ring substituted with a sulfonamide group at the 2-position and an oxyphenyl group linked to a 6-methylpyridazine ring. This unique arrangement of functional groups imparts distinct chemical properties and reactivity patterns, making it a valuable scaffold for medicinal chemists. The presence of the sulfonamide moiety, in particular, is well-documented for its role in enhancing binding affinity and selectivity in protein targets, which is a critical factor in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new derivatives of heterocyclic compounds for their potential therapeutic applications. Among these, N-{4-(6-methylpyridazin-3-yl)oxyphenyl}thiophene-2-sulfonamide has emerged as a compound of interest due to its structural features that suggest multiple biological activities. Specifically, the combination of the thiophene and pyridazine rings can interact with various biological targets, including enzymes and receptors, which are implicated in numerous diseases.

One of the most compelling aspects of N-{4-(6-methylpyridazin-3-yl)oxyphenyl}thiophene-2-sulfonamide is its potential as a lead compound for further derivatization. The sulfonamide group provides a handle for chemical modification, allowing researchers to explore different substitution patterns and functional groups. This flexibility has enabled the synthesis of numerous analogs that have been evaluated for their pharmacological properties. For instance, modifications at the thiophene ring have been shown to influence metabolic stability and oral bioavailability, while changes at the pyridazine moiety can alter binding interactions with biological targets.

Recent studies have highlighted the importance of thiophene-based compounds in drug discovery. Thiophenes are known for their ability to modulate various biological pathways, including those involved in inflammation, pain perception, and neurodegeneration. The sulfonamide derivative N-{4-(6-methylpyridazin-3-yl)oxyphenyl}thiophene-2-sulfonamide is no exception and has been investigated for its potential role in these areas. Preliminary studies suggest that this compound exhibits promising activity against certain enzymatic targets, which could translate into therapeutic benefits for related disorders.

The synthesis of N-{4-(6-methylpyridazin-3-yl)oxyphenyl}thiophene-2-sulfonamide involves multi-step organic transformations that showcase the synthetic prowess required to construct complex molecular architectures. Key steps typically include the formation of the thiophene ring through cyclization reactions, followed by functionalization with the sulfonamide group. The introduction of the oxyphenyl group and the 6-methylpyridazine moiety requires careful regioselective transformations to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing both cost and environmental impact.

In terms of pharmacokinetic properties, N-{4-(6-methylpyridazin-3-yl)oxyphenyl}thiophene-2-sulfonamide has been evaluated for its solubility, stability, and metabolic profiles. These parameters are crucial for determining its suitability as an oral drug candidate or for delivery via other routes. The sulfonamide group can influence solubility by increasing polarity, while structural features such as hydrogen bonding donors and acceptors play a role in metabolic stability. Understanding these properties is essential for optimizing drug formulations and ensuring efficacy.

The potential therapeutic applications of N-{4-(6-methylpyridazin-3-yl)oxyphenyl}thiophene-2-sulfonamide are broad and span multiple disease areas. Its structural motifs suggest activity against targets such as kinases, which are implicated in cancer progression, or ion channels involved in neurological disorders. Additionally, the compound's ability to modulate inflammatory pathways makes it relevant for conditions like rheumatoid arthritis or inflammatory bowel disease. As research continues to uncover new biological functions associated with heterocyclic compounds like this one, its therapeutic potential is likely to expand further.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in identifying promising candidates like N-{4-(6-methylpyridazin-3-yl)oxyphenyl}thiophene-2-sulfonamide. These methods allow researchers to predict binding interactions with biological targets with high precision before conducting costly wet-lab experiments. By leveraging computational tools alongside experimental validation, scientists can accelerate the drug discovery process significantly.

The future directions for research on N-{4-(6-methylpyridazin-3-yl)oxyphenyl}thiophene-2-sulfonamide include exploring its mechanism of action in detail and conducting preclinical studies to assess its safety and efficacy. Understanding how this compound interacts with biological systems at a molecular level will provide insights into its therapeutic benefits and potential side effects. Preclinical studies will also help establish optimal dosing regimens and delivery strategies for future clinical trials.

In conclusion, N-{4-(6-methylpyridazin-3-yloxyphenyl}thiophene{2}-sulfonamide (CAS No: 1207053{79}-9) represents an intriguing compound with significant potential in pharmaceutical research{.] Its unique structural features{[}, including the sulfonamide group{]}{[}{] combined with thiophene{]}{[}{] pyridazine moieties{]}, make it a versatile scaffold for developing novel therapeutics{.] Ongoing research{[}{] both experimental{] {[}{] computational{]} {]} aims to unlock its full pharmacological potential{.] As our understanding of heterocyclic chemistry advances{[}{] compounds like this one will continue to play a crucial role in addressing unmet medical needs{.]